Cas no 343374-13-0 (2-(Methylsulfanyl)-4-(1-pyrrolidinyl)thieno[3,2-d]pyrimidine)

• Product Name: 2-(Methylsulfanyl)-4-(1-pyrrolidinyl)thieno[3,2-d]pyrimidine
• CAS No: 343374-13-0
• MF: C₁₁H₁₃N₃S₂
• MW: 251.371019124985
• MDL: MFCD01444002
• CID: 5214457
• Update Time: 2026-03-06

2-(Methylsulfanyl)-4-(1-pyrrolidinyl)thieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• METHYL 4-(1-PYRROLIDINYL)THIENO[3,2-D]PYRIMIDIN-2-YL SULFIDE
• 1-[2-(methylsulfanyl)thieno[3,2-d]pyrimidin-4-yl]pyrrolidine
• 2-(METHYLSULFANYL)-4-(1-PYRROLIDINYL)THIENO[3,2-D]PYRIMIDINE
• 2-methylsulfanyl-4-pyrrolidin-1-ylthieno[3,2-d]pyrimidine
• 2-(Methylsulfanyl)-4-(1-pyrrolidinyl)thieno[3,2-d]pyrimidine

• MDL： MFCD01444002
• Inchi： 1S/C11H13N3S2/c1-15-11-12-8-4-7-16-9(8)10(13-11)14-5-2-3-6-14/h4,7H,2-3,5-6H2,1H3
• InChI Key： MVFDLIVJKBMVTM-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=C(N=C(N=2)SC)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 245
• XLogP3: 3.1
• Topological Polar Surface Area: 82.6

Additional information on 2-(Methylsulfanyl)-4-(1-pyrrolidinyl)thieno[3,2-d]pyrimidine

Recent Advances in the Study of 2-(Methylsulfanyl)-4-(1-pyrrolidinyl)thieno[3,2-d]pyrimidine (CAS: 343374-13-0)

The compound 2-(Methylsulfanyl)-4-(1-pyrrolidinyl)thieno[3,2-d]pyrimidine (CAS: 343374-13-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This thienopyrimidine derivative has been identified as a potential scaffold for the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its chemical structure for enhanced efficacy, and evaluating its safety profile in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific kinase pathways, which are often dysregulated in various cancers. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-(Methylsulfanyl)-4-(1-pyrrolidinyl)thieno[3,2-d]pyrimidine exhibits potent inhibitory activity against a subset of tyrosine kinases, including those implicated in tumor growth and metastasis. The study utilized a combination of in vitro assays and molecular docking simulations to characterize the compound's binding affinity and selectivity, providing valuable insights for further structural optimization.

In addition to its anticancer potential, recent investigations have explored the compound's utility as an antimicrobial agent. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-(Methylsulfanyl)-4-(1-pyrrolidinyl)thieno[3,2-d]pyrimidine displayed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings highlight the versatility of this chemical scaffold in addressing unmet medical needs.

Another area of active research involves the pharmacokinetic and toxicological profiling of 2-(Methylsulfanyl)-4-(1-pyrrolidinyl)thieno[3,2-d]pyrimidine. A recent preclinical study evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties, as well as its potential toxicity in animal models. The results indicated favorable oral bioavailability and a manageable safety profile, supporting its advancement to further stages of drug development. However, the study also identified certain metabolic liabilities that may require structural modifications to improve the compound's stability and reduce the risk of adverse effects.

Looking ahead, ongoing research efforts are focused on the synthesis and evaluation of novel analogs of 2-(Methylsulfanyl)-4-(1-pyrrolidinyl)thieno[3,2-d]pyrimidine to enhance its pharmacological properties. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to explore the compound's potential in combination therapies and targeted drug delivery systems. These developments underscore the growing recognition of this molecule as a valuable tool in the quest for innovative treatments for complex diseases.

In conclusion, the recent studies on 2-(Methylsulfanyl)-4-(1-pyrrolidinyl)thieno[3,2-d]pyrimidine (CAS: 343374-13-0) have significantly advanced our understanding of its therapeutic potential and mechanistic underpinnings. The compound's dual utility in oncology and antimicrobial applications, coupled with its favorable pharmacokinetic profile, positions it as a promising candidate for further development. Future research will likely focus on addressing its metabolic challenges and expanding its therapeutic indications, paving the way for its eventual translation into clinical use.